Cas no 391867-01-9 (L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-)
391867-01-9 structure
Product Name:L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-
CAS No:391867-01-9
MF:C22H38N2O9
MW:474.545127391815
CID:1508160
Update Time:2024-08-24
L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)- Chemical and Physical Properties
Names and Identifiers
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- L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-
- L-Aspartic acid, N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)-
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- Inchi: 1S/C22H38N2O9/c1-2-3-4-5-6-7-8-9-10-11-18(25)24(17(22(32)33)15-20(28)29)13-12-23-16(21(30)31)14-19(26)27/h16-17,23H,2-15H2,1H3,(H,26,27)(H,28,29)(H,30,31)(H,32,33)/t16-,17-/m0/s1
- InChI Key: ITKDEHRJUVXRHA-IRXDYDNUSA-N
- SMILES: C(O)(=O)[C@H](CC(O)=O)N(CCN[C@H](C(O)=O)CC(O)=O)C(=O)CCCCCCCCCCC
Computed Properties
- Exact Mass: 474.25784
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Boiling Point: 647.0±55.0 °C(Predicted)
- PSA: 181.54
- pka: 2.10±0.23(Predicted)
L-Aspartic acid,N-[2-[[(1S)-1,2-dicarboxyethyl]amino]ethyl]-N-(1-oxododecyl)- Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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